Cas no 1807391-00-9 (Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate
• CAS No: 1807391-00-9
• MF: C₁₅H₁₅BrO₅
• MW: 355.180604219437
• CID: 4958722
• Update Time: 2025-08-04

Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate

• Inchi： 1S/C15H15BrO5/c1-2-21-15(20)12-6-10(3-4-14(18)19)5-11(7-12)8-13(17)9-16/h3-7H,2,8-9H2,1H3,(H,18,19)/b4-3+
• InChI Key： SVNFRWIMTICAND-ONEGZZNKSA-N
• SMILES： BrCC(CC1C=C(/C=C/C(=O)O)C=C(C(=O)OCC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 418
• XLogP3: 2.5
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate

Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate: A Comprehensive Overview

Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate, with CAS No 1807391-00-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromo-substituted propyl chain, and a carboxyvinyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and analytical chemistry.

The benzoate ester group in Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate plays a crucial role in its chemical reactivity and stability. Ester groups are known for their ability to undergo various transformations, such as hydrolysis under acidic or basic conditions, making them valuable intermediates in organic synthesis. The presence of the bromo substituent introduces additional reactivity, particularly in nucleophilic substitution reactions, which can be exploited for the synthesis of diverse compounds.

Recent studies have highlighted the importance of carboxyvinyl groups in bioconjugation and drug delivery systems. The carboxylic acid moiety can be activated for coupling reactions with amino groups on proteins or other biomolecules, enabling the creation of bioconjugates with enhanced targeting capabilities. This property makes Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate a promising candidate for use in the development of targeted drug delivery systems.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the benzoate ester through esterification reactions and the introduction of the bromo-substituted propyl chain via nucleophilic substitution. Researchers have recently explored the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions, leading to higher yields and purer products.

In terms of applications, Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinyl)benzoate has shown potential in several areas. In pharmacology, its structure suggests it could serve as a scaffold for developing bioactive molecules with specific therapeutic properties. For instance, the bromo group could be replaced with other functional groups to modulate biological activity, while the carboxyvinyl group could facilitate conjugation with therapeutic agents.

Additionally, this compound has been investigated for its role in material science, particularly in the development of stimuli-responsive materials. The combination of ester and carboxylic acid groups allows for dynamic interactions under varying environmental conditions, making it suitable for applications such as drug delivery systems that respond to changes in pH or temperature.

Recent advancements in analytical techniques have also contributed to a deeper understanding of Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinly)benzoate's properties. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure and confirm its purity. These techniques have also enabled researchers to study its degradation pathways under different conditions, providing insights into its stability and potential environmental impact.

In conclusion, Ethyl 3-(3-bromo-2-oxopropyl)-5-(2-carboxyvinly)benzoate is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development in drug design, material science, and analytical chemistry. As new methodologies emerge and our understanding of this compound deepens, it is likely to play an increasingly important role in advancing these fields.